N~2~-benzyl-N~1~-(2-methoxy-5-methylphenyl)-N~2~-(methylsulfonyl)glycinamide

• IUPAC Name: 2-[benzyl(methylsulfonyl)amino]-N-(2-methoxy-5-methylphenyl)acetamide
• InChI: InChI=1S/C18H22N2O4S/c1-14-9-10-17(24-2)16(11-14)19-18(21)13-20(25(3,22)23)12-15-7-5-4-6-8-15/h4-11H,12-13H2,1-3H3,(H,19,21)
• InChI Key: RPPPLLLSQCWFTD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)CN(CC2=CC=CC=C2)S(=O)(=O)C
• Molecular Formula: C18H22N2O4S
• Molecular Weight: 362.4 g/mol

Description

N2-benzyl-N1-(2-methoxy-5-methylphenyl)-N2-(methylsulfonyl)glycinamide is a chemical compound with potential pharmacological and chemical interest. Its structural features, including benzyl, methoxy, methyl, and sulfonyl functional groups attached to a glycinamide backbone, suggest a complex interplay of chemical and physical properties.

Synthesis Analysis

The synthesis of related compounds often involves multistep chemical processes including etherification, sulfonylation, and amide formation. A process optimization study for a structurally related compound, methyl 2-methoxy-5-aminosulfonyl benzoate, demonstrates the importance of optimizing reaction conditions such as molar ratios, reaction times, and temperatures for improving yields and efficiency (W. Xu et al., 2018).

Molecular Structure Analysis

Molecular structure analysis, including X-ray crystallography and docking studies, plays a crucial role in understanding the spatial arrangement of atoms within a compound and its potential interactions with biological targets. For example, docking studies and the crystal structure of tetrazole derivatives provide insights into how small changes in molecular structure can significantly impact a compound's biological activity and interaction with enzymes (B. Al-Hourani et al., 2015).

Chemical Reactions and Properties

The chemical reactivity of compounds similar to N2-benzyl-N1-(2-methoxy-5-methylphenyl)-N2-(methylsulfonyl)glycinamide can be influenced by their functional groups. For instance, the sulfonylation of benzylic C-H bonds showcases how specific functional groups can be introduced or modified to yield compounds with desired properties (Xinxing Gong et al., 2018).

Physical Properties Analysis

The physical properties of a compound, including melting point, solubility, and crystalline structure, are crucial for its application in chemical synthesis and pharmaceutical development. The molecular structure significantly influences these properties, as demonstrated in the study of N-methoxy-N-methyl-2-[(4′-substituted)phenylsulfonyl]propanamides, where conformational analysis revealed insights into the compound's stability and solubility (P. Olivato et al., 2009).

Chemical Properties Analysis

The chemical properties, such as reactivity, stability, and interaction with biological molecules, are essential for the application of chemical compounds in drug development and other fields. Studies on the sulfonylation reactions and the synthesis of sulfonamide derivatives highlight the importance of understanding these properties for the design of compounds with potential therapeutic uses (Liang‐Nian He & Ruyu Chen, 1997).